3-allyl-4,6-difluorobenzo[d]thiazol-2(3H)-imine hydrobromide

• IUPAC Name: 4,6-difluoro-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide
• InChI: InChI=1S/C10H8F2N2S.BrH/c1-2-3-14-9-7(12)4-6(11)5-8(9)15-10(14)13;/h2,4-5,13H,1,3H2;1H
• InChI Key: UGKOQAITFPYLNU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2SC1=N)F)F.Br
• Molecular Formula: C10H9BrF2N2S
• Molecular Weight: 307.16 g/mol

Description

The compound “3-allyl-4,6-difluorobenzo[d]thiazol-2(3H)-imine hydrobromide” is likely a derivative of benzo[d]thiazol. Benzo[d]thiazol derivatives are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures.

Scientific Research Applications

Antibacterial Agent Synthesis

3-allyl-4,6-difluorobenzo[d]thiazol-2(3H)-imine hydrobromide has been utilized in the synthesis of novel derivatives that exhibit potent antibacterial activities. A study by Shiran et al. (2013) demonstrated the successful creation of several 3-allyl-2-(substituted imino)-4-phenyl-3H-thiazole derivatives, showcasing their efficiency against various bacterial strains, including Salmonella enterica and Pseudomonas aeruginosa (Shiran, Yahyazadeh, Mamaghani, & Rassa, 2013).

Chemical Synthesis and Structural Studies

The compound's role extends to diverse chemical synthesis processes and structural analysis. For instance, Sokolov et al. (2012) explored its behavior in cycloaddition and cyclocondensation reactions, contributing to the understanding of its chemical properties and potential applications in creating various derivative compounds (Sokolov, Aksinenko, Epishina, & Goreva, 2012).

Fungicidal Properties

Apart from its antibacterial potential, the compound has also demonstrated interesting fungicidal properties. Robert et al. (1984) provided insights into its fungicidal capabilities through their research, further diversifying its application in the field of biological control (Robert, Xicluna, & Hablouj, 1984).

Catalytic Applications in Organic Synthesis

In organic synthesis, this compound has been utilized in the development of catalytic processes. Dastgir et al. (2006) highlighted its use in creating stable crystalline imino-N-heterocyclic carbene ligands, which have applications in catalytic processes like Suzuki type C−C cross-coupling reactions and hydroformylation of 1-octene (Dastgir, Coleman, Cowley, & Green, 2006).

Analgesic Properties Study

The compound's derivatives have also been synthesized and studied for their potential analgesic properties. Demchenko et al. (2018) synthesized a series of derivatives and evaluated their analgesic activity, contributing to the understanding of structure-activity relationships in medicinal chemistry (Demchenko, Yeromina, Perekhoda, Bukhtiarova, Bobkova, & Demchenko, 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some benzo[d]thiazol derivatives have been found to have antidepressant and anticonvulsant effects, possibly through increasing the concentrations of serotonin and norepinephrine.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given the biological activity of some benzo[d]thiazol derivatives, it could be of interest for pharmaceutical research.